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Compound of Interest

Compound Name: D-Galactose pentaacetate

Cat. No.: B020742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of D-Galactose
pentaacetate, a fully acetylated derivative of D-galactose. The acetylation of the hydroxyl

groups significantly alters the polarity of the parent sugar, rendering it more soluble in organic

solvents and less soluble in aqueous media. This property is crucial for its application as a

synthetic intermediate in glycosylation reactions, in the formulation of drug delivery systems,

and as a biochemical probe. This document compiles the available quantitative and qualitative

solubility data, outlines a detailed experimental protocol for solubility determination, and

presents a logical workflow for these experimental procedures.

Quantitative Solubility Data
The available quantitative and qualitative solubility data for β-D-Galactose pentaacetate, the

most common anomer, are summarized in the table below. It is important to note that the

temperatures at which these solubilities were determined are not consistently reported in the

literature, which is a significant limitation of the current data.
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Solvent Chemical Formula Solubility Remarks

Methanol CH₃OH ~50 mg/mL Soluble

Ethanol C₂H₅OH ~40 g/100mL Readily Soluble[1]

Chloroform CHCl₃ Soluble
No quantitative data

available[1][2]

Acetone C₃H₆O Soluble
No quantitative data

available[1][3]

Ethyl Acetate C₄H₈O₂ Soluble
No quantitative data

available[1]

Water H₂O < 0.1 g/100mL
Insoluble/Sparingly

Soluble[1]

Supercritical Carbon

Dioxide (scCO₂)
CO₂

Up to 30 wt% at 35-

50°C and 9-16 MPa

Exhibits a lower

critical solution

temperature

behavior[4]

Experimental Protocol for Solubility Determination:
Isothermal Equilibrium Method
The following is a detailed methodology for determining the solubility of a solid organic

compound such as D-Galactose pentaacetate in an organic solvent. This protocol is based on

the widely used isothermal equilibrium (shake-flask) method coupled with gravimetric analysis

for quantification.

1. Materials and Equipment:

D-Galactose pentaacetate (high purity)

Selected organic solvents (analytical grade)

Analytical balance (± 0.1 mg)

Thermostatic shaker or water bath with temperature control (± 0.1 °C)
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Screw-cap vials or flasks

Syringe filters (chemically compatible with the solvent, e.g., PTFE)

Syringes

Pre-weighed evaporation dishes or vials

Drying oven or vacuum desiccator

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of D-Galactose pentaacetate to a series of vials. The excess solid

is crucial to ensure that equilibrium with the saturated solution is achieved.

Pipette a known volume of the selected organic solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixtures for a predetermined period (e.g., 24, 48, or 72 hours) to ensure that

equilibrium is reached. The time required for equilibration should be determined

empirically by taking measurements at different time points until the concentration of the

solute in the solution remains constant.

Sample Collection and Phase Separation:

Once equilibrium is established, cease agitation and allow the vials to stand undisturbed at

the constant temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to

sediment.

Carefully draw a sample of the supernatant using a syringe.
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Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed,

clean, and dry evaporation dish or vial. This step is critical to remove any undissolved solid

particles.

Gravimetric Analysis:

Accurately weigh the evaporation dish containing the filtered saturated solution.

Evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For less

volatile solvents, a drying oven at a temperature below the decomposition point of D-
Galactose pentaacetate can be used.

Once the solvent has completely evaporated, place the dish in a vacuum desiccator to

remove any residual solvent until a constant weight is achieved.

Reweigh the evaporation dish containing the dry solute.

3. Data Calculation:

The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Weight of dish with solute - Weight of empty dish) / Volume of filtered

solution] x 100

Alternatively, if the density of the solvent is known, the solubility can be expressed in other units

such as g/100 g of solvent.

Visualization of Experimental Workflow
The logical flow of the isothermal equilibrium method for solubility determination is depicted in

the following diagram.
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Preparation of Supersaturated Mixture
(Excess Solute + Solvent)

Isothermal Equilibration
(Constant Temperature & Agitation)

Sedimentation
(Cease Agitation)

Sample Supernatant

Syringe Filtration
(Phase Separation)

Transfer Filtered Solution to Dish

Weigh Pre-tared Evaporation Dish

Weigh Dish + Solution

Solvent Evaporation
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Calculate Solubility
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Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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